Cas no 2228729-92-6 (tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2228729-92-6
• MF: C₁₃H₂₃ClN₄O₂
• MW: 302.800321817398
• CID: 6603422
• PubChem ID: 165668698
• Update Time: 2025-10-23

tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propyl]carbamate
• EN300-1873748
• 2228729-92-6

• Inchi： 1S/C13H23ClN4O2/c1-8-10(11(14)18(5)17-8)9(6-15)7-16-12(19)20-13(2,3)4/h9H,6-7,15H2,1-5H3,(H,16,19)
• InChI Key： IQHMCWRTHBIFBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.1509537g/mol
• Monoisotopic Mass: 302.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228729-92-6 and Product Name: *Tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate*

The compound with the CAS number 2228729-92-6 and the product name tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The presence of a pyrazole ring in the molecular structure of this compound is particularly noteworthy. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern on the pyrazole ring, namely 5-chloro-1,3-dimethyl, enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

The carbamate moiety in the compound's structure also plays a crucial role in its chemical behavior. Carbamates are known for their ability to act as intermediates in various synthetic pathways and have been widely used in the development of agrochemicals and pharmaceuticals. The tert-butyl group attached to the carbamate functionality provides stability to the molecule while allowing for further derivatization, which is essential for optimizing its pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the pyrazole and carbamate moieties creates a scaffold that can be modified to target specific biological pathways. Recent studies have shown that derivatives of this class of compounds exhibit significant activity against various disease-related targets. For instance, research has demonstrated that certain pyrazole-carbamate derivatives can inhibit enzymes involved in cancer cell proliferation and survival.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amino group at the 3-position of the propyl chain is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole ring efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts.

The biological evaluation of this compound has revealed several promising activities. In vitro studies have shown that it can interact with various protein targets, leading to modulatory effects on cellular processes. For example, preliminary data suggest that it may inhibit kinases involved in signal transduction pathways relevant to inflammation and cancer. Additionally, its interaction with receptors and ion channels has been explored, indicating potential therapeutic applications in neurological disorders.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have provided valuable insights into these parameters, suggesting that modifications to the molecular structure could enhance its bioavailability and reduce toxicity.

In conclusion, the compound with CAS number 2228729-92-6 and product name tert-butyl N-3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new therapeutic agents.